![molecular formula C10H9NO2 B3022698 6-Methoxyquinolin-4-OL CAS No. 23432-39-5](/img/structure/B3022698.png)
6-Methoxyquinolin-4-OL
Overview
Description
6-Methoxyquinolin-4-OL is a chemical compound with the empirical formula C10H9NO . It is used as a precursor in the synthesis of fluorescent zinc and chlorine sensors, and 5-Amino-2-aroylquinolines, which are potent tubulin polymerization inhibitors .
Molecular Structure Analysis
The molecular weight of 6-Methoxyquinolin-4-OL is 159.18 . The molecular formula is C10H9NO, and its structure includes a quinoline core, which is a heterocyclic aromatic organic compound .
Physical And Chemical Properties Analysis
6-Methoxyquinolin-4-OL has a molecular weight of 176.172 and a density of 1.3±0.1 g/cm3 . It has a boiling point of 362.0±22.0 °C at 760 mmHg and a melting point of 242-243°C . The compound has a flash point of 172.7±22.3 °C .
Scientific Research Applications
- Researchers have explored the antimicrobial potential of 6-Methoxyquinolin-4-OL and its derivatives. For instance, a complex formed between ®-(6-Methoxyquinolin-4-yl) and tetraphenylborate demonstrated antimicrobial activity . Investigating its effectiveness against bacteria, fungi, and other pathogens is crucial for developing new therapeutic agents.
- The synthesis of the ®-(6-Methoxyquinolin-4-yl) complex with tetraphenylborate was achieved through an ion-pair reaction in deionized water at room temperature. This green chemistry approach highlights its potential as a sustainable and environmentally friendly process .
- Understanding the formation of ion-pair complexes between bioactive molecules and organic compounds is essential. The ®-(6-Methoxyquinolin-4-yl) complex provides insights into these interactions, aiding drug design and receptor studies .
- Theoretical calculations using density functional theory (DFT) revealed the stability of the quinine-tetraphenylborate complex. Visualization of ionic interactions and energy optimization supported its stability and negative complexation energy .
- Certain analogues of 6-Methoxyquinolin-4-OL have shown promise in anticancer applications. For example, 2-(3-fluorophenyl)-5-hydroxy-6-methoxyquinolin-4-one exhibited significant inhibitory activity against cancer cell lines.
- Given its unique structure, 6-Methoxyquinolin-4-OL may serve as a scaffold for designing novel pharmaceutical compounds. Researchers explore its potential as a starting point for drug development, targeting specific diseases or pathways .
Antimicrobial Activity
Green Chemistry
Bioactive Molecules and Receptor Interactions
Computational Insights
Cancer Research
Pharmaceutical Development
Safety and Hazards
Mechanism of Action
Target of Action
It is structurally similar to the compound bedaquiline , which is known to inhibit the c subunit of ATP synthase, an enzyme responsible for synthesizing ATP . This suggests that 6-Methoxyquinolin-4-OL may have a similar target.
Mode of Action
Based on its structural similarity to bedaquiline, it may inhibit atp synthase, thereby disrupting the energy production of the cell . This could lead to cell death, particularly in mycobacterial infections such as tuberculosis .
Biochemical Pathways
If it does indeed inhibit atp synthase like bedaquiline, it would disrupt the cellular respiration pathway, leading to a decrease in atp production and potentially cell death .
Pharmacokinetics
It is known that similar compounds like quinine can be rapidly and completely absorbed orally, with peak plasma concentrations reached within 1 to 3 hours . Quinine also has a plasma protein binding rate of about 70% and a half-life of 7 to 8 hours . These properties may be similar for 6-Methoxyquinolin-4-OL.
Result of Action
If it does inhibit atp synthase like bedaquiline, it could lead to cell death, particularly in mycobacterial infections such as tuberculosis .
Action Environment
It is known that the synthesis of similar compounds can be influenced by factors such as temperature
properties
IUPAC Name |
6-methoxy-1H-quinolin-4-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO2/c1-13-7-2-3-9-8(6-7)10(12)4-5-11-9/h2-6H,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RVTLXJLNIDCHKT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)NC=CC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30929917 | |
Record name | 6-Methoxyquinolin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30929917 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
13788-72-2, 23432-39-5 | |
Record name | 13788-72-2 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=266150 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 23432-39-5 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=76096 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 6-Methoxyquinolin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30929917 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-methoxyquinolin-4-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.